Cas no 1625-80-5 ([3,3'-Bipyridine]-5-sulfonicacid)

[3,3'-Bipyridine]-5-sulfonicacid structure
1625-80-5 structure
Product Name:[3,3'-Bipyridine]-5-sulfonicacid
CAS No:1625-80-5
MF:C10H8N2O3S
MW:236.247120857239
CID:117888
PubChem ID:17750919
Update Time:2025-04-18

[3,3'-Bipyridine]-5-sulfonicacid Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bipyridine]-5-sulfonicacid
    • 3,3''-BIPYRIDINE-5-SULFONIC ACID
    • 5-pyridin-3-ylpyridine-3-sulfonic acid
    • [3,3'-Bipyridine]-5-sulfonic acid
    • DTXSID60590770
    • 1625-80-5
    • 3,3/'/'-BIPYRIDINE-5-SULFONIC ACID
    • Inchi: 1S/C10H8N2O3S/c13-16(14,15)10-4-9(6-12-7-10)8-2-1-3-11-5-8/h1-7H,(H,13,14,15)
    • InChI Key: TXRQSUPFWXZJTF-UHFFFAOYSA-N
    • SMILES: S(C1=CN=CC(C2C=NC=CC=2)=C1)(=O)(=O)O

Computed Properties

  • Exact Mass: 236.02564
  • Monoisotopic Mass: 236.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 80.15
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd